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Compound of Interest

Compound Name: Mordant Blue 29

Cat. No.: B15547470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chrome Azurol S, a triphenylmethane dye, stands as a cornerstone reagent in various scientific

domains, from environmental monitoring to biochemical assays. Its utility stems from its vibrant

colorimetric changes in response to varying pH levels and its ability to form distinctly colored

complexes with a multitude of metal ions. This technical guide delves into the core chemical

properties of Chrome Azurol S, offering a comprehensive resource complete with quantitative

data, detailed experimental protocols, and visual representations of its functional mechanisms.

Core Chemical and Physical Properties
Chrome Azurol S, systematically named Trisodium 5-[(E)-(3-carboxy-5-methyl-4-oxocyclohexa-

2,5-dien-1-ylidene)(2,6-dichloro-3-sulfonatophenyl)methyl]-3-methyl-2-oxidobenzoate, is a

brownish-black crystalline powder.[1][2] Its fundamental properties are summarized in the table

below, providing a quick reference for laboratory applications.
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Property Value

Synonyms Mordant Blue 29, C.I. 43825, Alberon[3]

CAS Number 1667-99-8[3]

Molecular Formula C₂₃H₁₃Cl₂Na₃O₉S[3]

Molecular Weight 605.28 g/mol [3]

Appearance Brownish-black crystalline powder[1][2]

Solubility in Water 0.1 g in 100 mL[1]

Acid-Base Indicator Properties
Chrome Azurol S exhibits distinct color changes in response to shifts in pH, a characteristic that

makes it a useful acid-base indicator. The protonation and deprotonation of its functional

groups lead to alterations in its electronic structure, resulting in different absorption spectra.

The key to understanding these transitions lies in its acid dissociation constants (pKa values).

pKa Value
pH Range of Color
Change

Color in Acidic
Form

Color in Basic
Form

pKa₁ ~2.3 - 4.1 Reddish-Orange Yellow-Orange

pKa₂ ~4.1 - 6.3 Yellow-Orange Reddish-Brown

pKa₃ ~10.3 - 12.5 Reddish-Brown Yellow

Note: The exact pH ranges for color changes can be influenced by the ionic strength and

composition of the solution.

Complexometric Indicator and Spectrophotometric
Reagent
A primary application of Chrome Azurol S is in the field of analytical chemistry as a

complexometric indicator and a spectrophotometric reagent for the determination of various

metal ions.[4] Upon chelation with metal ions, the dye undergoes a significant color change,
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forming a stable complex that can be quantified using spectrophotometry. This property is

harnessed for the sensitive detection of trace metals.

Metal Ion Complexation
Chrome Azurol S forms colored complexes with a wide array of metal ions. The color and

stability of these complexes are dependent on the specific metal ion and the pH of the solution.

Metal Ion Color of Complex Optimal pH for Formation

Aluminum (Al³⁺) Bluish-Violet 5.8 - 6.2

Beryllium (Be²⁺) Blue 4.6 - 6.0[5]

Copper (Cu²⁺) Blue 6.0 - 7.0

Iron (Fe³⁺) Blue 2.0 - 3.0

Gallium (Ga³⁺) Blue-Violet 3.0 - 4.0

Chromium (Cr³⁺) Blue 4.5 - 5.5

Spectroscopic Properties
The formation of metal complexes with Chrome Azurol S leads to a bathochromic shift (a shift

to longer wavelengths) in its maximum absorbance (λmax). This shift is the basis for the

spectrophotometric determination of these metals.

Species λmax (nm)
Molar Absorptivity (ε)
(L·mol⁻¹·cm⁻¹)

Chrome Azurol S (pH 4.6) 470 Not specified

Be-CAS Complex (pH 4.6) 568 0.22 x 10⁴[5]

Al-CAS Complex (pH 6.0) 545 1.8 x 10⁴

Fe-CAS Complex (pH 2.5) 630 1.0 x 10⁵

Experimental Protocols
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Spectrophotometric Determination of Beryllium
This protocol outlines the steps for the quantitative determination of beryllium in a sample using

Chrome Azurol S.
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Workflow for Beryllium Determination

Sample and Reagent Preparation

Complex Formation

Spectrophotometric Analysis

Prepare Beryllium Standard Solutions

To a series of volumetric flasks, add aliquots of standard or sample solutions

Prepare Chrome Azurol S Solution (e.g., 0.05% w/v)

Add Chrome Azurol S solution to each flask and mix well

Prepare Acetate Buffer (pH 4.6)

Add Acetate Buffer to each flask

Prepare Sample Solution (adjust pH if necessary)

Allow color to develop for a specified time (e.g., 15 minutes)

Measure the absorbance of each solution at λmax = 568 nm

Construct a calibration curve of Absorbance vs. Beryllium Concentration

Determine the concentration of Beryllium in the sample from the calibration curve
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Workflow for Beryllium Determination
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Methodology[5]

Preparation of Reagents:

Beryllium Standard Stock Solution: Prepare a 100 ppm stock solution of Be²⁺. Dilute to

prepare working standards (e.g., 0.1, 0.2, 0.5, 1.0, 2.0 ppm).

Chrome Azurol S (CAS) Solution: Prepare a 0.05% (w/v) aqueous solution of Chrome

Azurol S.

Acetate Buffer: Prepare an acetate buffer solution and adjust the pH to 4.6.

EDTA Solution: A 5% EDTA disodium salt solution can be used as a masking agent to

overcome interference from ions like aluminum.[5]

Procedure:

1. Pipette a known volume of the sample solution into a 25 mL volumetric flask.

2. Add 5 mL of the acetate buffer (pH 4.6).

3. If interfering ions are present, add the EDTA masking agent.

4. Add 2 mL of the Chrome Azurol S solution.

5. Dilute to the mark with deionized water and mix thoroughly.

6. Allow the solution to stand for 15 minutes for full color development.

7. Measure the absorbance at 568 nm against a reagent blank.

Calibration:

Prepare a series of standards following the same procedure.

Plot a calibration curve of absorbance versus beryllium concentration.

Determine the concentration of beryllium in the sample by interpolating its absorbance on

the calibration curve.
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The Chrome Azurol S (CAS) Assay for Siderophore
Detection
The CAS assay is a universal method for detecting siderophores, which are high-affinity iron-

chelating compounds produced by microorganisms.[6][7] The assay is based on the principle of

competition for iron between CAS and the siderophore.

Mechanism of the CAS Assay

Initial State Addition of Sample

Competitive Binding

Final State (Positive Result)

Fe³⁺-CAS-HDTMA Complex (Blue)

Siderophore has a higher affinity for Fe³⁺ than CAS

Sample containing Siderophores

Siderophore removes Fe³⁺ from the CAS complex

Free CAS (Orange/Yellow) Fe³⁺-Siderophore Complex

Click to download full resolution via product page

Mechanism of the CAS Assay

Methodology for CAS Agar Plate Assay[8]

Preparation of CAS Agar:
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Prepare the blue CAS agar by mixing a solution of Chrome Azurol S, FeCl₃, and

hexadecyltrimethylammonium bromide (HDTMA).

The final medium has a distinct blue color.

Inoculation:

Inoculate the microbial culture to be tested onto the surface of the CAS agar plate.

Incubation:

Incubate the plates under appropriate conditions for microbial growth.

Observation:

A color change from blue to orange or yellow in the medium surrounding a colony

indicates the production of siderophores.[8][9] The siderophore produced by the

microorganism has a higher affinity for iron than CAS, and it sequesters the iron from the

dye complex, causing the color change.[6][7]

Synthesis of Chrome Azurol S
The synthesis of Chrome Azurol S is a multi-step process that can be adapted for a laboratory

setting. The following is a generalized workflow based on patented synthesis methods.[10]
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Synthesis Workflow of Chrome Azurol S

Sulfonation of Acid Chrome Pure Blue B with Fuming Sulfuric Acid

Salting out of the Sulfonated Product

Washing and Drying of the Sulfonated Product

Extraction with Ethanol

Neutralization with Sodium Hydroxide

Isolation and Drying of Chrome Azurol S

Click to download full resolution via product page

Synthesis Workflow of Chrome Azurol S

Procedure Outline[10]

Sulfonation: Acid Chrome Pure Blue B is reacted with fuming sulfuric acid (oleum) at an

elevated temperature (e.g., 80-90°C).
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Salting Out: The reaction mixture is treated with a salt solution to precipitate the sulfonated

product.

Purification: The crude product is washed with a brine solution and dried.

Extraction: The dried product is extracted with absolute ethanol.

Neutralization: The ethanolic solution is neutralized with an aqueous solution of sodium

hydroxide to form the trisodium salt.

Isolation: The final product, Chrome Azurol S, is isolated by concentrating the solution under

reduced pressure and drying.

This in-depth guide provides a solid foundation for researchers and scientists working with

Chrome Azurol S. Its versatile chemical properties, particularly its distinct colorimetric

responses, ensure its continued relevance in a multitude of analytical and biochemical

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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